Cas no 2227783-55-1 (rac-(1R,2R)-2-(2,4,6-trimethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2,4,6-trimethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227783-55-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6292557
• PubChem ID: 93299329
• Update Time: 2025-10-13

rac-(1R,2R)-2-(2,4,6-trimethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2,4,6-trimethylphenyl)cyclopropane-1-carboxylic acid
• 2227783-55-1
• EN300-1825549

• Inchi： 1S/C13H16O2/c1-7-4-8(2)12(9(3)5-7)10-6-11(10)13(14)15/h4-5,10-11H,6H2,1-3H3,(H,14,15)/t10-,11-/m1/s1
• InChI Key： XUGUUPXYJVJXGA-GHMZBOCLSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on rac-(1R,2R)-2-(2,4,6-trimethylphenyl)cyclopropane-1-carboxylic acid

Rac-(1R,2R)-2-(2,4,6-trimethylphenyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

Rac-(1R,2R)-2-(2,4,6-trimethylphenyl)cyclopropane-1-carboxylic acid, also known by its CAS number CAS No. 2227783-55-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and material science.

The molecular structure of rac-(1R,2R)-... is characterized by a cyclopropane ring fused with a carboxylic acid group and a substituted phenyl ring. The presence of the cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. The phenyl group is further substituted with three methyl groups at positions 2, 4, and 6, which adds to the molecule's complexity and potential for interaction with biological systems.

Recent studies have explored the synthesis of this compound using various methodologies. One approach involves the use of transition metal catalysts to facilitate the formation of the cyclopropane ring. This method has shown promise in achieving high yields and selectivity, making it a viable route for large-scale production.

In terms of applications, rac-(1R,... has been investigated for its potential as a building block in drug design. Its unique structure allows for interactions with specific biological targets, such as enzymes or receptors, which could lead to novel therapeutic agents.

Additionally, researchers have examined the physical properties of this compound under various conditions. For instance, its solubility in different solvents has been measured to understand its behavior in pharmaceutical formulations.

The latest research highlights the importance of stereochemistry in determining the compound's activity. The (1R,2R) configuration plays a crucial role in its interactions with biological systems.

In conclusion, rac-(1R,... represents an exciting area of study with potential implications across multiple disciplines.